tert-Butyl 6-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate

• IUPAC Name: tert-butyl 6-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-5-4-12(8-14)6-9(12)7-13/h8-9H,4-7H2,1-3H3
• InChI Key: KGJHQMJLVNVIHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC2C1)C=O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

“tert-Butyl 6-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate” is a chemical compound with the molecular formula C12H19NO3 and a molecular weight of 225.28416. It is used for research purposes.

Scientific Research Applications

Efficient Synthesis Routes

• Scalable Synthesis for Enantiomerically Pure Derivatives : A study by Maton et al. (2010) describes an efficient and scalable route to synthesize enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate. The methodology includes significant improvements over original routes, particularly in epimerization/hydrolysis steps to avoid tedious purification, yielding kilogram amounts of the product through an innovative approach starting from commercially available chiral lactone (Maton et al., 2010).

Novel Synthetic Pathways

• Derivatives Synthesis for Medicinal Chemistry : Meyers et al. (2009) detailed the synthesis of previously unknown bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. This compound and its intermediates are highlighted for their utility in further selective derivation, offering a convenient entry point to compounds accessing chemical space complementary to traditional piperidine ring systems (Meyers et al., 2009).

Application in Peptidomimetics

• Peptidomimetic Synthesis : An efficient synthesis of the constrained peptidomimetic 2-oxo-3-(N-9-fluorenyloxycarbonylamino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid from pyroglutamic acid was reported by Mandal et al. (2005). This synthesis is notable for azabicyclo[X.Y.0]alkane amino acids, which are rigid dipeptide mimetics useful for structure-activity studies in peptide-based drug discovery (Mandal et al., 2005).

Advancements in Synthetic Chemistry

• Aza-Diels-Alder Reactions in Aqueous Solution : Waldmann and Braun (1991) synthesized derivatives of methyl and ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylates via Aza-Diels-Alder reactions. This method demonstrates the potential for creating cyclic amino acid esters, which are significant for developing peptidomimetics and conformational probes in medicinal chemistry (Waldmann & Braun, 1991).